Cas no 62233-24-3 (4(1H)-Quinolinone, octahydro-1,2,2-trimethyl-, trans-)

• Product Name: 4(1H)-Quinolinone, octahydro-1,2,2-trimethyl-, trans-
• CAS No: 62233-24-3
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• CID: 453266
• PubChem ID: 71388503
• Update Time: 2025-04-19

4(1H)-Quinolinone, octahydro-1,2,2-trimethyl-, trans- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinolinone, octahydro-1,2,2-trimethyl-, trans-
• (4aR,8aR)-1,2,2-trimethyl-4a,5,6,7,8,8a-hexahydro-3H-quinolin-4-one
• 1,2,2-trimethyl-trans-decahydro-4-quinolone
• (4aR,8aR)-1,2,2-Trimethyloctahydroquinolin-4(1H)-one
• 62233-24-3
• DTXSID20810567

• Inchi： 1S/C12H21NO/c1-12(2)8-11(14)9-6-4-5-7-10(9)13(12)3/h9-10H,4-8H2,1-3H3/t9-,10-/m1/s1
• InChI Key： AYRMOHVKMAATIO-NXEZZACHSA-N
• SMILES： O=C1CC(C)(C)N(C)[C@@H]2CCCC[C@H]21

Computed Properties

• Exact Mass: 195.16243
• Monoisotopic Mass: 195.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31